(4-benzyl-1-methylpiperidin-4-yl)methanol
Overview
Description
(4-benzyl-1-methylpiperidin-4-yl)methanol, also known as 4-BMP, is an organic compound belonging to the class of piperidines. It is a versatile compound that has a wide range of applications in research and laboratory experiments. 4-BMP is a colorless liquid with a strong odor, and is soluble in both water and organic solvents. It is primarily used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. In addition, 4-BMP has been studied extensively for its scientific research applications, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
(4-benzyl-1-methylpiperidin-4-yl)methanol has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. In addition, (4-benzyl-1-methylpiperidin-4-yl)methanol has been studied extensively for its potential applications in biochemistry and molecular biology. It has been used in enzyme inhibition studies, as well as in the study of protein-ligand interactions.
Mechanism of Action
The exact mechanism of action of (4-benzyl-1-methylpiperidin-4-yl)methanol is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been shown to reduce inflammation and pain. In addition, (4-benzyl-1-methylpiperidin-4-yl)methanol has been shown to act as an agonist of certain G-protein coupled receptors (GPCRs). This can lead to the activation of downstream signaling pathways, which can ultimately lead to changes in cell function.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-benzyl-1-methylpiperidin-4-yl)methanol are not fully understood. However, it has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been shown to reduce inflammation and pain. In addition, (4-benzyl-1-methylpiperidin-4-yl)methanol has been shown to act as an agonist of certain G-protein coupled receptors (GPCRs). This can lead to the activation of downstream signaling pathways, which can ultimately lead to changes in cell function.
Advantages and Limitations for Lab Experiments
(4-benzyl-1-methylpiperidin-4-yl)methanol has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is a colorless liquid with a strong odor, and is soluble in both water and organic solvents. This makes it an ideal reagent for organic synthesis and for the synthesis of other compounds. However, (4-benzyl-1-methylpiperidin-4-yl)methanol also has some limitations. It is highly reactive, and therefore must be handled with care. In addition, it is toxic and should be handled in a well-ventilated area.
Future Directions
The potential applications of (4-benzyl-1-methylpiperidin-4-yl)methanol are vast, and there are many potential future directions for research. One potential area of research is the development of new pharmaceutical compounds that utilize (4-benzyl-1-methylpiperidin-4-yl)methanol as a starting material. Another potential area of research is the study of the biochemical and physiological effects of (4-benzyl-1-methylpiperidin-4-yl)methanol. In addition, further research is needed to better understand the mechanism of action of (4-benzyl-1-methylpiperidin-4-yl)methanol and its potential applications in biochemistry and molecular biology. Finally, further research is needed to explore the potential advantages and limitations of (4-benzyl-1-methylpiperidin-4-yl)methanol for use in laboratory experiments.
Synthesis Methods
(4-benzyl-1-methylpiperidin-4-yl)methanol is typically synthesized through a process known as N-alkylation. This involves the reaction of an alkyl halide with a primary amine in the presence of a base such as sodium or potassium hydroxide. The reaction produces an alkylated amine, which is then reacted with methanol to form (4-benzyl-1-methylpiperidin-4-yl)methanol. The reaction is typically carried out in an inert atmosphere and at a temperature of around 80°C. The reaction is typically complete in 1-3 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-benzyl-1-methylpiperidin-4-yl)methanol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "4-benzyl-1-methylpiperidin-4-one", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "To a stirred solution of 4-benzyl-1-methylpiperidin-4-one (1.0 g, 4.2 mmol) in methanol (20 mL) and water (10 mL) at 0°C was added sodium borohydride (0.2 g, 5.3 mmol) in small portions over 10 min.", "The reaction mixture was stirred at 0°C for 1 h and then allowed to warm to room temperature.", "The reaction was quenched with water (10 mL) and extracted with ethyl acetate (3 x 20 mL).", "The combined organic layers were washed with brine (10 mL), dried over sodium sulfate, filtered, and concentrated under reduced pressure.", "The crude product was purified by flash chromatography on silica gel (ethyl acetate/hexanes) to afford (4-benzyl-1-methylpiperidin-4-yl)methanol as a white solid (0.8 g, 80% yield)." ] } | |
CAS RN |
958953-27-0 |
Product Name |
(4-benzyl-1-methylpiperidin-4-yl)methanol |
Molecular Formula |
C14H21NO |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
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